Cas no 1805538-46-8 (Methyl 4-(difluoromethyl)-2-hydroxy-5-methoxypyridine-3-acetate)

• Product Name: Methyl 4-(difluoromethyl)-2-hydroxy-5-methoxypyridine-3-acetate
• CAS No: 1805538-46-8
• MF: C₁₀H₁₁F₂NO₄
• MW: 247.19545006752
• CID: 4888704
• Update Time: 2025-10-20

Methyl 4-(difluoromethyl)-2-hydroxy-5-methoxypyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-2-hydroxy-5-methoxypyridine-3-acetate

• Inchi： 1S/C10H11F2NO4/c1-16-6-4-13-10(15)5(3-7(14)17-2)8(6)9(11)12/h4,9H,3H2,1-2H3,(H,13,15)
• InChI Key： BNTJFWMKRKHIQC-UHFFFAOYSA-N
• SMILES： FC(C1C(=CNC(C=1CC(=O)OC)=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 401
• XLogP3: -0.1
• Topological Polar Surface Area: 64.599

Additional information on Methyl 4-(difluoromethyl)-2-hydroxy-5-methoxypyridine-3-acetate

Methyl 4-(difluoromethyl)-2-hydroxy-5-methoxypyridine-3-acetate (CAS No. 1805538-46-8): A Comprehensive Overview

Methyl 4-(difluoromethyl)-2-hydroxy-5-methoxypyridine-3-acetate (CAS No. 1805538-46-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of inflammatory and neurodegenerative diseases.

The chemical structure of Methyl 4-(difluoromethyl)-2-hydroxy-5-methoxypyridine-3-acetate is notable for its difluoromethyl, hydroxy, and methoxy substituents on the pyridine ring. These functional groups contribute to the compound's pharmacological properties, including its ability to modulate specific biological pathways and receptors. The presence of the difluoromethyl group, in particular, has been shown to enhance the metabolic stability and bioavailability of the molecule, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of Methyl 4-(difluoromethyl)-2-hydroxy-5-methoxypyridine-3-acetate as a potent anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that Methyl 4-(difluoromethyl)-2-hydroxy-5-methoxypyridine-3-acetate may have therapeutic applications in conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, Methyl 4-(difluoromethyl)-2-hydroxy-5-methoxypyridine-3-acetate has also shown promise in neurodegenerative research. Preclinical studies have indicated that this compound can protect neurons from oxidative stress and reduce neuroinflammation. These effects are attributed to its ability to modulate key signaling pathways involved in neuronal survival and function. For instance, it has been shown to activate the Nrf2 pathway, which plays a crucial role in cellular defense against oxidative damage.

The pharmacokinetic profile of Methyl 4-(difluoromethyl)-2-hydroxy-5-methoxypyridine-3-acetate has been extensively studied to understand its behavior in biological systems. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and low toxicity make it a viable candidate for further clinical development.

In terms of safety and toxicity, preclinical studies have demonstrated that Methyl 4-(difluoromethyl)-2-hydroxy-5-methoxypyridine-3-acetate is well-tolerated at therapeutic doses. Animal models have not shown significant adverse effects, suggesting a favorable safety profile. However, as with any new drug candidate, comprehensive safety assessments will be necessary before advancing to human clinical trials.

The potential therapeutic applications of Methyl 4-(difluoromethyl)-2-hydroxy-5-methoxypyridine-3-acetate extend beyond inflammation and neurodegeneration. Recent research has explored its use in cancer therapy, where it has shown antiproliferative effects on various cancer cell lines. The compound's ability to induce apoptosis and inhibit cell cycle progression makes it a promising candidate for combination therapies with existing anticancer agents.

In conclusion, Methyl 4-(difluoromethyl)-2-hydroxy-5-methoxypyridine-3-acetate (CAS No. 1805538-46-8) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an exciting area of research in medicinal chemistry and pharmaceutical development. Ongoing studies are expected to further elucidate its mechanisms of action and optimize its use in clinical settings.